Cas no 2137704-89-1 (1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl-)

• Product Name: 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl-
• CAS No: 2137704-89-1
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 5286449
• Update Time: 2025-06-11

1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl-

• Inchi： 1S/C10H12BrNO2S/c1-12-15(13,14)10-6-5-7-8(10)3-2-4-9(7)11/h2-4,10,12H,5-6H2,1H3
• InChI Key： FWRGJOOSXBCOKC-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)C2=C(C(Br)=CC=C2)CC1

Additional information on 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl-

1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- (CAS No. 2137704-89-1): A Comprehensive Overview

1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- (CAS No. 2137704-89-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl-.

The chemical structure of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- is defined by its indene core with a sulfonamide functional group and a bromine substituent. The indene scaffold is a versatile platform for the development of bioactive molecules due to its ability to form stable and diverse chemical structures. The presence of the sulfonamide group imparts additional reactivity and functional diversity, making this compound a valuable candidate for drug discovery.

Synthesis of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- involves a multi-step process that typically begins with the preparation of the indene core. Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for synthesizing this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under controlled conditions to achieve high purity and yield of the final product.

The biological properties of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. A study conducted at the National Institutes of Health demonstrated that 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, preliminary studies have indicated that this compound may have selective cytotoxic effects on cancer cells while sparing normal cells.

In the context of cancer research, 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- has shown promise as a potential therapeutic agent for treating solid tumors. A recent study published in Cancer Research reported that this compound selectively targets cancer stem cells (CSCs) in breast cancer models. CSCs are known to be resistant to conventional chemotherapy and are responsible for tumor recurrence and metastasis. The ability of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- to inhibit CSC proliferation and induce apoptosis suggests its potential as a novel anti-cancer agent.

Beyond its anti-inflammatory and anti-cancer properties, 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- have also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in animal models. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 1H-Indene-1-sulfonamide, 4-bromo-2,3-dihydro-N-methyl- (CAS No. 2137704-89-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional insights into its mechanisms of action and clinical potential.